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Compound of Interest

N-Benzyloxycarbonyl (S)-
Compound Name:
Lisinopril-d5

Cat. No.: B588172

Disclaimer: No specific Safety Data Sheet (SDS) for N-Benzyloxycarbonyl (S)-Lisinopril-d5
is publicly available. This guide is compiled from safety data for the closely related compounds
Lisinopril and Lisinopril Dihydrate. The deuterium labeling (d5) is not expected to significantly
alter the primary toxicological properties of the molecule. The N-benzyloxycarbonyl group is a
common protecting group in organic synthesis. Researchers and drug development
professionals should handle this compound with the care required for a potentially
pharmacologically active and hazardous substance, incorporating the information below into a
comprehensive risk assessment.

Chemical and Physical Properties

This section summarizes the known physical and chemical properties of N-Benzyloxycarbonyl
(S)-Lisinopril-d5 and its parent compound, Lisinopril. This data is crucial for proper handling,
storage, and emergency response planning.
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Property

N-Benzyloxycarbonyl (S)-
Lisinopril-d5

Lisinopril

CAS Number

1356931-02-6[1][2][3]

76547-98-3[4]

Molecular Formula

C29H32D5N307[1][5]

C21H31N30s[4]

Molecular Weight 544.65 g/mol [1][3][5] 405.5 g/mol [4]
Solid powder (Appearance not
Appearance explicitly stated, inferred from Solid[4]
suppliers)[6]
Melting Point Not determined 148 °C[4]
Boiling Point Not determined Not determined
N Soluble in Chloroform,
Solubility Water: 97,000 mg/L[4]

Dichloromethane, DMSOI6]

Storage Temperature

2-8°C, protected from air and
light[3][6]

Store at controlled room
temperature (20-25°C), protect

from moisture and heat[7]

Hazard Identification and Classification

Based on the safety data for Lisinopril, N-Benzyloxycarbonyl (S)-Lisinopril-d5 should be

considered a hazardous substance. The primary health concerns are related to its potential

reproductive toxicity and target organ effects.
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GHS Classification (for .
Hazard Class . . Precautionary Statements
Lisinopril)

P201: Obtain special
instructions before use. P202:
Do not handle until all safety
precautions have been read

Category 1A (H360: May
and understood. P280: Wear

Reproductive Toxicity damage fertility or the unborn

rotective gloves/ protective
child)[8] P g P

clothing/ eye protection/ face
protection. P308 + P313: IF
exposed or concerned: Get

medical advice/ attention.

Category 2 (H373: May cause

Specific Target Organ Toxicity damage to organs (Kidney) P260: Do not breathe dust/
(Repeated Exposure) through prolonged or repeated  fume/ gas/ mist/ vapors/ spray.
exposure)

. o Category 2 (H315: Causes '
Skin Irritation o P280: Wear protective gloves.
skin irritation)[8]

o o P280: Wear eye protection/
Eye Irritation May cause eye irritation[9] )
face protection.

Experimental Protocols and Handling Procedures

Due to the lack of specific experimental protocols for N-Benzyloxycarbonyl (S)-Lisinopril-d5,
the following section outlines general best practices for handling potent chemical compounds in
a laboratory setting, adapted from the safety information for Lisinopril.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should guide the selection of appropriate PPE. The following
are minimum recommendations:

o Eye Protection: Chemical safety glasses or goggles.[9]

» Hand Protection: Impermeable gloves (e.g., nitrile).

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://cdn.caymanchem.com/cdn/msds/28520m.pdf
https://cdn.caymanchem.com/cdn/msds/28520m.pdf
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/Zestrilltsupgt174ltsupgt.pdf
https://www.benchchem.com/product/b588172?utm_src=pdf-body
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/Zestrilltsupgt174ltsupgt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Body Protection: Laboratory coat.

o Respiratory Protection: Required when dusts are generated. Use a NIOSH-approved
respirator with an appropriate particulate filter.

Engineering Controls

e Work with this compound in a well-ventilated area.

o For procedures that may generate dust, use a chemical fume hood or a ventilated balance
enclosure.

General Hygiene Measures

e Avoid contact with skin, eyes, and clothing.
e Wash hands thoroughly after handling.[9]

e Immediately change contaminated clothing.
o Apply preventive skin protection.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Immediately wash skin with soap and plenty of
Skin Contact water. Remove contaminated clothing. Get

medical attention if symptoms occur.[9]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) ]
upper and lower eyelids. Get medical attention.

[9]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.[9]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment. Avoid dust
formation. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate
personnel to safe areas.[8]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.[8]

» Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.

Toxicological Information

The toxicological data for Lisinopril provides insight into the potential health effects of N-
Benzyloxycarbonyl (S)-Lisinopril-d5.
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Toxicological Endpoint

Finding for Lisinopril

Acute Oral Toxicity

Low acute oral toxicity.[9]

Carcinogenicity

No evidence of a tumorigenic effect in animal
studies.[7][9]

Mutagenicity

Not considered to be genotoxic.[9]

Reproductive Toxicity

May damage the unborn child.[9]

Sensitization

Unlikely to cause skin sensitization.[9]

Ecological Information

Ecological Parameter

Finding for Lisinopril

Persistence and Degradability

Shows no evidence for biodegradability in water.

[9]

Bioaccumulative Potential

Low potential for bioaccumulation.[9]

Mobility in Soil

Soluble in water.[9]

Visualized Workflows

The following diagrams illustrate standard laboratory safety workflows that should be adopted

when handling N-Benzyloxycarbonyl (S)-Lisinopril-d5.
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Caption: Workflow for Handling Potent Chemical Compounds.
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Emergency Response: Chemical Spill
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Caption: Emergency Response Procedure for a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety Profile of N-
Benzyloxycarbonyl (S)-Lisinopril-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588172#n-benzyloxycarbonyl-s-lisinopril-d5-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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